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Compound of Interest

Compound Name: (1S,3R)-Gne-502

Cat. No.: B12394242

Researchers and drug development professionals handling (1S,3R)-Gne-502, a potent and

orally active estrogen receptor (ER) degrader used in breast cancer research, must adhere to
strict disposal protocols to ensure laboratory safety and environmental protection.[1][2][3] This
guide provides essential, step-by-step procedures for the proper disposal of (1S,3R)-Gne-502
in various forms, including solid waste, liquid solutions, and contaminated laboratory supplies.

Chemical and Physical Properties

A summary of the key properties of (1S,3R)-Gne-502 is provided in the table below.
Understanding these characteristics is crucial for safe handling and storage.

Property Value

CAS Number 1953134-16-1
Molecular Formula C25H30FN303S
Molecular Weight 471.59 g/mol

Storage (Powder) -20°C for up to 3 years
Storage (Solvent) -80°C for up to 1 year

Disposal Procedures for (1S,3R)-Gne-502
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As a potent research compound, (1S,3R)-Gne-502 and any materials that have come into
contact with it should be treated as hazardous chemical waste. Disposal must comply with all
local, state, and federal regulations.

Step 1: Waste Segregation and Collection

e Solid Waste: Collect unused or expired (1S,3R)-Gne-502 powder in its original container or a
clearly labeled, sealed container. This container should be designated for hazardous
chemical waste.

» Liquid Waste: Solutions containing (1S,3R)-Gne-502, such as those dissolved in DMSO,
should be collected in a dedicated, sealed, and clearly labeled waste container.[2][4] Do not
mix with other solvent waste unless compatibility has been confirmed.

o Contaminated Labware: All disposable items that have come into contact with (1S,3R)-Gne-
502, including pipette tips, gloves, vials, and bench paper, must be collected in a designated,
sealed hazardous waste bag or container.

Step 2: Labeling
All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "(1S,3R)-Gne-502"

The concentration and solvent (for liquid waste)

The date of accumulation

The name of the principal investigator or laboratory contact

Step 3: Storage of Waste

Store all (1S,3R)-Gne-502 waste in a designated, secure area away from general laboratory
traffic. This area should be clearly marked as a hazardous waste accumulation site. Ensure
that the storage conditions are appropriate to prevent any reaction or degradation of the waste.
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Step 4: Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. EHS will ensure that the waste is transported to
a licensed hazardous waste disposal facility. It is against the law for unauthorized personnel to
dispose of regulated substances.[5]

Experimental Protocols

While specific experimental protocols for (1S,3R)-Gne-502 are not detailed in the provided
search results, its use in a WT MCF7 tumor xenograft mouse model at doses of 10, 30, and
100 mg/kg has been noted.[2] Researchers developing protocols should consult relevant
literature, such as the work by Zbieg JR, et al., for detailed methodologies.[1][2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
(1S,3R)-Gne-502 waste.
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Caption: Disposal workflow for (1S,3R)-Gne-502 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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